![molecular formula C19H21N3O4S B2774525 4-(3-(4-(Methylsulfonyl)phenyl)propanoyl)-1-(pyridin-2-yl)piperazin-2-one CAS No. 2320504-74-1](/img/structure/B2774525.png)
4-(3-(4-(Methylsulfonyl)phenyl)propanoyl)-1-(pyridin-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(4-(Methylsulfonyl)phenyl)propanoyl)-1-(pyridin-2-yl)piperazin-2-one, also known as MSPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MSPPO belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities, including antipsychotic, anxiolytic, and anti-inflammatory properties.
Scientific Research Applications
Anticancer and Antitumor Activity
Several novel compounds, including derivatives related to the specified chemical structure, have been synthesized and evaluated for their anticancer and antitumor activities. For instance, a series of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides exhibited promising activity and selectivity towards leukemia, colon cancer, and melanoma cell lines, highlighting potential therapeutic applications in cancer treatment (Szafrański & Sławiński, 2015). Similarly, novel pyrimidinyl pyrazole derivatives showed significant cytotoxicity in vitro and potent antitumor activity against several human carcinoma cell lines (Naito et al., 2005).
Enzyme Involvement in Metabolism
The oxidative metabolism of a novel antidepressant, indicating the involvement of various cytochrome P450 enzymes, demonstrates the significance of understanding metabolic pathways for drug development. This knowledge is crucial for predicting drug interactions and optimizing therapeutic efficacy (Hvenegaard et al., 2012).
Antimicrobial Activity
The synthesis of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole and their evaluated antimicrobial activity against various bacterial strains highlight the potential of these compounds in addressing antibiotic resistance. This area of research is critical for developing new antimicrobial agents to combat emerging infectious diseases (El‐Emary et al., 2002).
Pharmaceutical Development and Drug Design
Research focusing on the synthesis and characterization of compounds for potential use as pharmaceuticals, including studies on their polymorphism, crystallization, and solution-phase synthesis, underscores the importance of these processes in drug design and development. Understanding polymorphisms, for example, is vital for optimizing the bioavailability and stability of pharmaceutical compounds (Takeguchi et al., 2015).
properties
IUPAC Name |
4-[3-(4-methylsulfonylphenyl)propanoyl]-1-pyridin-2-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-27(25,26)16-8-5-15(6-9-16)7-10-18(23)21-12-13-22(19(24)14-21)17-4-2-3-11-20-17/h2-6,8-9,11H,7,10,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDAGTZLLGYDGHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCN(C(=O)C2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(4-Methanesulfonylphenyl)propanoyl]-1-(pyridin-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.